Cas no 3446-98-8 (2-Butylpyrrolidine)

• Product Name: 2-Butylpyrrolidine
• CAS No: 3446-98-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 293191
• PubChem ID: 3918599
• Update Time: 2025-05-23

2-Butylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Butylpyrrolidine
• pyrrolidine, 2-butyl-
• CS-0297439
• A822248
• Pyrrolidine,2-butyl-
• DTXSID90397951
• F8881-8301
• BB 0249506
• MFCD02663449
• EN300-1263932
• N12661
• AKOS000154592
• AB12052
• BBL020747
• 3446-98-8
• SCHEMBL3334797
• 2-Butyl-pyrrolidine
• STK893437
• J3.626.875A
• CKHOSERPJPIUIL-UHFFFAOYSA-N
• AKOS016343920

• MDL： MFCD02663449
• Inchi： 1S/C8H17N/c1-2-3-5-8-6-4-7-9-8/h8-9H,2-7H2,1H3
• InChI Key： CKHOSERPJPIUIL-UHFFFAOYSA-N
• SMILES： N1CCCC1CCCC

Computed Properties

• Exact Mass: 127.13621
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.8277
• Boiling Point: 226.06°C (rough estimate)
• Flash Point: 49.0±16.5 °C
• Refractive Index: 1.4490 (estimate)
• PSA: 12.03
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

2-Butylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Butylpyrrolidine

Introduction to 2-Butylpyrrolidine (CAS No. 3446-98-8)

2-Butylpyrrolidine, with the CAS number 3446-98-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is a member of the pyrrolidine family, characterized by its five-membered ring structure with a butyl substituent. The unique chemical properties of 2-Butylpyrrolidine make it an important intermediate in various synthetic processes and a valuable building block in the development of new materials and pharmaceuticals.

The chemical structure of 2-Butylpyrrolidine consists of a pyrrolidine ring with a butyl group attached to the second carbon atom. This configuration imparts specific physical and chemical properties that are advantageous in various applications. For instance, the presence of the butyl group enhances the lipophilicity of the molecule, making it suitable for use in formulations that require good solubility in organic solvents. Additionally, the nitrogen atom in the pyrrolidine ring can participate in hydrogen bonding and other interactions, which can be exploited in designing molecules with specific biological activities.

In recent years, significant research has been conducted to explore the potential applications of 2-Butylpyrrolidine. One notable area of interest is its use as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals and fine chemicals due to their ability to interact selectively with biological targets. The enantiomeric purity of chiral intermediates is crucial for the success of these applications, and 2-Butylpyrrolidine has been shown to be an effective starting material for the synthesis of chiral compounds with high enantiomeric excess.

A study published in the Journal of Organic Chemistry highlighted the use of 2-Butylpyrrolidine in the synthesis of novel chiral catalysts. These catalysts were found to be highly efficient in promoting asymmetric reactions, leading to improved yields and selectivities. The researchers demonstrated that the unique structure of 2-Butylpyrrolidine allowed for precise control over the stereochemistry of the products, which is critical for pharmaceutical applications.

Beyond its role as a chiral building block, 2-Butylpyrrolidine has also been investigated for its potential as a ligand in coordination chemistry. Ligands play a crucial role in metal-catalyzed reactions by stabilizing transition states and influencing reaction pathways. A recent study published in Inorganic Chemistry explored the coordination behavior of 2-Butylpyrrolidine with various transition metals. The results showed that 2-Butylpyrrolidine-based ligands exhibited excellent stability and reactivity, making them promising candidates for use in catalytic systems.

In the pharmaceutical industry, 2-Butylpyrrolidine has been used as an intermediate in the synthesis of several drugs. One example is its application in the synthesis of antiviral agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the use of 2-Butylpyrrolidine-derived compounds as inhibitors of viral replication. The researchers found that these compounds exhibited potent antiviral activity against several strains of viruses, including influenza and HIV. The lipophilic nature of 2-Butylpyrrolidine-derived compounds allowed them to penetrate cell membranes effectively, enhancing their therapeutic potential.

The versatility of 2-Butylpyrrolidine extends beyond pharmaceuticals to materials science. In this field, it has been used as a precursor for the synthesis of functional polymers and coatings. A study published in Polymer Chemistry investigated the use of 2-Butylpyrrolidine-based monomers in polymerization reactions. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various applications, including electronic devices and biomedical implants.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of 2-Butylpyrrolidine-based compounds has shown promising results. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of several derivatives of 2-Butylpyrrolidine strong>. The results indicated that these compounds were readily biodegradable and exhibited low toxicity to aquatic organisms, suggesting that they have minimal environmental impact when used responsibly.

In conclusion, 2-Butylpyrrolidine (CAS No. 3446-98-8) strong > is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in asymmetric synthesis, coordination chemistry, pharmaceutical development, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related fields.